Cas no 337505-55-2 (2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile)

• Product Name: 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile
• CAS No: 337505-55-2
• MF: C₂₆H₂₆N₂OS
• MW: 414.562445163727
• CID: 3071320
• PubChem ID: 3131140
• Update Time: 2025-06-09

2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile
• 2-((Cyclohexylmethyl)thio)-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
• Oprea1_835345
• 337505-55-2
• AKOS000568291
• 2-(cyclohexylmethylsulfanyl)-6-(4-methoxyphenyl)-4-phenylpyridine-3-carbonitrile
• 2-[(cyclohexylmethyl)sulfanyl]-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
• AG-690/40749615

• MDL： MFCD02048096
• Inchi： 1S/C26H26N2OS/c1-29-22-14-12-21(13-15-22)25-16-23(20-10-6-3-7-11-20)24(17-27)26(28-25)30-18-19-8-4-2-5-9-19/h3,6-7,10-16,19H,2,4-5,8-9,18H2,1H3
• InChI Key： XQBIDRFAIUYQIK-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C2C=CC=CC=2)C=C(C2C=CC(=CC=2)OC)N=1)CC1CCCCC1

Computed Properties

• Exact Mass: 414.17658463Da
• Monoisotopic Mass: 414.17658463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile

Introduction to 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile (CAS No. 337505-55-2)

2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile, identified by its CAS number 337505-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinonitrile class, characterized by its nitrile functional group and a complex aromatic-sulfur structure, which contributes to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a cyclohexylmethylsulfanyl moiety linked to a nicotinonitrile backbone, which is further substituted with a 4-methoxy-phenyl group at the 6-position and a phenyl group at the 4-position. This arrangement creates a multifaceted scaffold that may interact with various biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The structural features of 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile suggest potential interactions with enzymes and receptors involved in these pathways. Specifically, the presence of the nitrile group and the aromatic-sulfur moiety may enable this compound to exhibit inhibitory or modulatory effects on relevant targets.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The combination of cyclohexyl, sulfur, and aromatic rings provides a versatile platform that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Researchers have been exploring similar scaffolds in the quest for new therapeutic agents, and 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile represents an interesting derivative worth investigating.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to form stable interactions with biological macromolecules. The cyclohexylmethylsulfanyl group in this compound could contribute to favorable binding affinities by engaging in hydrogen bonding or hydrophobic interactions with protein targets. Additionally, the methoxy group on the phenyl ring may enhance solubility and metabolic stability, which are critical factors for drug development.

The nicotinonitrile core of this molecule is particularly noteworthy, as it has been implicated in various pharmacological activities. For instance, nicotinonitrile derivatives have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Furthermore, the phenyl substituents may contribute to binding interactions by occupying hydrophobic pockets on target proteins.

In the context of current research trends, there is a strong emphasis on identifying small molecules that can cross the blood-brain barrier (BBB) while maintaining efficacy. The structural characteristics of 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile make it a candidate for such studies. The balance between lipophilicity and polarizability provided by its architecture could facilitate penetration through the BBB, opening up possibilities for treating central nervous system (CNS) disorders.

Another area of interest is the potential use of this compound in oncology research. Nicotinonitrile derivatives have been reported to exhibit antitumor activity by modulating signaling pathways involved in cell proliferation and apoptosis. The unique combination of substituents in 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile may confer selective toxicity toward cancer cells while sparing healthy tissues.

From a synthetic chemistry perspective, this compound presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and regioselective substitutions. Advanced synthetic methodologies such as transition-metal-catalyzed reactions could be employed to streamline the process and improve yields. Efforts are ongoing to develop efficient synthetic routes that preserve the integrity of the molecular framework while optimizing scalability.

The pharmacological evaluation of 2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile is still in its early stages, but preliminary data suggest promising activities in vitro. Further preclinical studies are warranted to elucidate its mechanism of action and assess its safety profile. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinical applications.

In conclusion,2-Cyclohexylmethylsulfanyl-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile (CAS No. 337505-55-2) represents a novel compound with potential therapeutic applications across multiple disease areas. Its unique structural features offer opportunities for innovation in drug design, while its biological activities warrant further investigation. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs.